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Introduction: Corneal perforation is an ophthalmic emergency that can lead to severe visual

impairment and loss of the eye.[1][2][3] Enbucrilate, a n-butyl-2-cyanoacrylate tissue

adhesive, has emerged as a valuable tool in the management of corneal perforations, offering

a non-sutured method for wound closure.[4][5] It serves as a temporizing measure, allowing for

the control of infection and inflammation before definitive surgical intervention, and in some

cases, can be a definitive treatment itself.[1][2] These application notes provide a

comprehensive overview of the use of enbucrilate in ophthalmic surgery for corneal

perforations, including clinical data, detailed protocols, and key considerations for its

application.

Mechanism of Action: Cyanoacrylates are liquid monomers that rapidly polymerize upon

contact with anions, such as the hydroxyl ions found in water or weak bases present on tissue

surfaces.[1] This polymerization process, known as hydroxylation, results in a strong, solid

adhesive that seals the corneal defect.[1] The alkyl side chains of the cyanoacrylate molecule

influence the degradation rate and histotoxicity; longer chains, like that of n-butyl-2-

cyanoacrylate, degrade more slowly, reducing the accumulation of toxic byproducts.[2]
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The efficacy of enbucrilate in sealing corneal perforations has been evaluated in numerous

clinical studies. The following tables summarize key quantitative data from this research.

Table 1: Success Rates of Enbucrilate Application for Corneal Perforations
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Study (Year)
Number of
Eyes

Perforation
Size

Success Rate
(Sealing of
Perforation)

Notes

Raj et al. (2020)

[6][7]
67 ≤3.0 mm 83.58%

Infective keratitis

was the major

etiology.

Unnamed Study

(2024)[5]
42 ≤3.0 mm 85.71%

14.29% required

therapeutic

penetrating

keratoplasty

(TPK).

Kasetsuwan et

al.[1]
66 <3 mm 91%

Included patients

who were glued

up to five times.

Sharma et al.

(2003)[8][9]
22 up to 3 mm 86%

Compared to

fibrin glue (79%

success rate).

Moorthy et al.

(2010)[8][10]
46 Not specified 37%

In cases of

herpetic keratitis;

57% required

therapeutic

keratoplasty.

Unnamed Study

(2023)[11]
25 Median 2.0 mm

86.9% (with

repeat

applications)

56.5% success

with a single

application.

Unnamed

Study[1]
30 <3 mm

67% (episodic

success)

47% healed

without further

surgical

intervention.

Table 2: Complications Associated with Enbucrilate Use
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Complication Incidence Rate Study

Corneal Vascularization 5 of 30 eyes Unnamed Study[1]

Conjunctival and Corneal

Irritation
2 of 30 eyes Unnamed Study[1]

Secondary Microbial Keratitis 1 of 30 eyes Unnamed Study[1]

Endophthalmitis 2 of 25 eyes Unnamed Study (2023)[11]

Worsening Keratitis 24.2% Unnamed Study[1]

Giant Papillary Conjunctivitis Higher rate than fibrin glue Sharma et al. (2003)[9]

Secondary Glaucoma Common complication Unnamed Study[9]

Table 3: Glue Adherence and Reapplication

Parameter Value Study

Median Duration of Adhesion 14 days (range 1-1945) Unnamed Study[1]

Mean Duration of Adhesion 72 days (range 1-660) Leahey et al. (1993)[12]

Mean Duration of Adhesion 26.45 ± 6.24 days Unnamed Study[4]

Multiple Applications Required 31% Moorthy et al. (2010)[8][10]

Multiple Applications Required 37.8% Unnamed Study

Experimental Protocols
Patient Selection Criteria
Enbucrilate application is indicated for corneal perforations that are typically 3 mm or smaller

in diameter.[2][9] It can be used for various etiologies, including infectious keratitis, non-

infectious corneal melts, and trauma.[2][4]

Inclusion Criteria:

Corneal perforation ≤ 3 mm in diameter.
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Impending corneal perforation due to stromal thinning.[2]

Leaking surgical wounds.[2]

Exclusion Criteria:

Perforations larger than 3 mm.

Prolapse of intraocular contents that cannot be repositioned.[13]

Inability of the patient to cooperate during the procedure.

Pre-Procedure Protocol
Informed Consent: Obtain informed consent from the patient after explaining the procedure,

risks, and benefits.

Anesthesia: Administer topical anesthesia.[4][14]

Patient Positioning: The procedure should be performed with the patient in a supine position

under an operating microscope.[9][14]

Exposure: Use a non-compressing eyelid speculum to ensure adequate exposure of the

cornea.[9][14]

Anterior Chamber Maintenance: If the anterior chamber is flat, an intracameral injection of a

viscoelastic solution or air can be used to reform the chamber and protect intraocular

structures from the adhesive.[9][13]

Enbucrilate Application Protocol
Preparation of the Corneal Surface:

Gently debride the epithelium around the perforation site using a Weck-cel sponge or

similar instrument.[9]

Thoroughly dry the area of the perforation. This is a critical step as the glue polymerizes in

the presence of fluid, and a wet surface will cause premature solidification before proper
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adhesion.

Preparation of the Adhesive:

A small amount of enbucrilate is placed on a sterile surface, such as a plastic drape or

the inside of a sterile glove wrapper.[9]

Draw a tiny amount of the adhesive into a 30-gauge needle on a tuberculin syringe or an

insulin syringe.[4][9]

Application of the Adhesive:

Apply a small droplet of enbucrilate directly onto the dried perforation site.[9] The glue will

polymerize and harden within seconds.[9]

Alternative "Patch" Technique: A disc can be cut from a sterile plastic drape. A drop of glue

is placed on the disc, which is then placed over the perforation. This can provide a

smoother surface and reduce the risk of glue entering the anterior chamber.[14]

Post-Application Assessment:

Allow the adhesive to air dry.[4]

Perform a Seidel test using a fluorescein strip to confirm that there is no remaining

aqueous leak.[9]

Post-Operative Management
Bandage Contact Lens: Place a soft bandage contact lens over the dried adhesive to

improve patient comfort and protect the glue from being dislodged by the eyelids.[4][9] In

cases of microbial keratitis, a bandage contact lens may be avoided.[8]

Medications:

Prescribe topical antibiotics as prophylaxis for as long as the glue and contact lens are in

place.[9]
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If the perforation was due to an infectious cause, continue appropriate antimicrobial

therapy (antibacterial, antifungal, or antiviral).[4]

Aqueous suppressants may be used to lower intraocular pressure and reduce fluid flow

through the perforation, promoting healing.

Oral doxycycline and vitamin C may be considered to inhibit collagenase and support

collagen synthesis, respectively.

Follow-up:

Closely monitor the patient for signs of infection, inflammation, premature dislodgement of

the glue, and other complications.[1]

The glue and bandage contact lens should ideally be left in place until they spontaneously

slough off.[9]
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Caption: Decision workflow for using enbucrilate in corneal perforations.
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Enbucrilate Polymerization on the Corneal Surface
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Caption: Mechanism of enbucrilate polymerization on the cornea.
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Caption: Step-by-step workflow for enbucrilate application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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